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Compound of Interest

Compound Name: disodium;benzene-1,3-diolate

CAS No.: 6025-45-2

Cat. No.: B1598820

Get Quote

Executive Summary
In the synthesis of resorcinol derivatives—crucial for pharmaceuticals, agrochemicals, and

high-performance polymers—the choice between monosodium resorcinolate (NaHC₆H₄O₂) and

disodium resorcinolate (Na₂C₆H₄O₂) is a determinant of yield, regioselectivity, and impurity

profiles.

This guide analyzes the thermodynamic and kinetic distinctions between these two salt forms.

While the disodium salt offers superior nucleophilicity for exhaustive alkylation or carboxylation,

it suffers from poor solubility in organic media and high susceptibility to C-alkylation (ambident

reactivity).[1] Conversely, the monosodium salt, though less reactive, provides a pathway for

desymmetrization, allowing for the selective synthesis of mono-ethers and specific ortho-

substituted derivatives.

Thermodynamic & Structural Basis
The reactivity difference is rooted in the acid-dissociation constants of resorcinol. Unlike simple

phenol, resorcinol possesses two acidic protons with distinct pKa values.[1]
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pKa-Driven Species Distribution
Controlling the stoichiometry of the base (NaOH) allows for the selective generation of the

desired anionic species.

pKa₁ (9.30): Formation of the mono-anion.[1]

pKa₂ (11.06): Formation of the di-anion.[1]

Implication: To generate the monosodium salt exclusively, pH must be maintained between 9.5

and 10.5, or exactly 1.0 equivalent of base must be used. Exceeding this rapidly generates the

dianion due to the relatively small

(~1.76 units).[1]

Visualization: Species Equilibrium
The following diagram illustrates the stepwise deprotonation and the resulting nucleophilic

species.
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Figure 1: Stepwise deprotonation of resorcinol. The narrow pKa window requires precise

stoichiometric control to isolate the mono-species.

Reaction Performance Comparison
O-Alkylation (Ether Synthesis)
This is the most common application.[1] The goal is often to desymmetrize the molecule (create

a mono-ether) or fully protect it (di-ether).[1]
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Feature
Monosodium
Resorcinolate

Disodium Resorcinolate

Stoichiometry 1:1 (Resorcinol:Base) 1:2 (Resorcinol:Base)

Primary Product Mono-ether (3-alkoxyphenol) Di-ether (1,3-dialkoxybenzene)

Side Reactions
Formation of di-ether (if over-

alkylated)

C-alkylation (due to high

electron density)

Solvent Compatibility
Soluble in alcohols, water;

poor in non-polar

Insoluble in most organics;

requires water or PTC

Selectivity Mechanism Statistical & Electronic Exhaustive Nucleophilic Attack

Critical Insight: When targeting the mono-ether using the monosodium salt, the yield is often

statistically limited to ~50-60% because the remaining -OH group on the product is still acidic.

However, using the disodium salt for mono-ether synthesis is detrimental; the highly reactive

dianion rapidly undergoes double alkylation.

The Kolbe-Schmitt Reaction (Carboxylation)
In the synthesis of salicylic acid derivatives (e.g., β-resorcylic acid), the nature of the salt

directs regioselectivity.

Disodium Salt (Traditional): When dry disodium resorcinolate reacts with CO₂ at high

pressure/temperature, the coordination of Na⁺ between the two oxygens and the incoming

CO₂ is less organized than in the mono-salt, often requiring harsher conditions.

Monosodium Salt: The remaining proton can participate in hydrogen bonding, potentially

stabilizing the transition state. However, industrial protocols typically drive the reaction with

the disodium salt to ensure full conversion to the carboxylate.

C-Alkylation vs. O-Alkylation (Ambident Reactivity)
The disodium salt is a classic ambident nucleophile.[1]

O-Alkylation: Favored in polar aprotic solvents (DMF, DMSO) where the cation is solvated,

leaving the "naked" oxygen anion free to attack.
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C-Alkylation: Favored in protic solvents or non-polar solvents where the cation (Na⁺) remains

tight to the oxygen, shielding it. The high electron density on the ring (from two O⁻ donors)

activates the Carbon-2, Carbon-4, and Carbon-6 positions.

Experimental Protocols
Protocol A: Selective Synthesis of Resorcinol Mono-
Ethers (Monosodium Route)
Objective: Maximize mono-alkylation while suppressing di-alkylation.

Stoichiometry: Dissolve Resorcinol (1.0 eq) in a polar solvent (e.g., Ethanol or DMF).

Base Addition: Add Sodium Ethoxide (EtONa) or NaOH (1.0 eq) dropwise.[1] Crucial: Do not

use excess base.

Reflux: Heat to 60°C.

Alkylation: Add Alkyl Halide (0.9 eq) slowly over 1 hour. Using a slight deficit of the alkylating

agent prevents over-alkylation of the highly reactive product.

Workup: Acidify to pH 4 to quench any di-anions. Extract with ethyl acetate.[1]

Purification: Fractional distillation is required to separate the mono-ether (b.p.[1] lower) from

the di-ether and unreacted resorcinol.[1]

Protocol B: Generation of Anhydrous Disodium
Resorcinolate (for Kolbe-Schmitt)
Objective: Prepare a dry, highly reactive salt for carboxylation.[1]

Dissolution: Dissolve Resorcinol in a minimum amount of water.

Salt Formation: Add 50% w/w NaOH solution (2.05 eq).[1] A slight excess ensures complete

deprotonation.[1]

Azeotropic Drying: Add toluene or xylene to the aqueous mixture.
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Dehydration: Heat to reflux with a Dean-Stark trap. Remove water until the theoretical

amount is collected. The disodium salt will precipitate as a white/off-white solid.

Reaction: The resulting slurry is ready for CO₂ injection (typically 100°C, 5-10 atm).

Mechanistic Workflow: Alkylation Pathways
The following diagram depicts the competing pathways when reacting these salts with an alkyl

halide (R-X).
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Figure 2: Reaction pathways for Mono- vs. Disodium salts.[1] The Disodium salt poses a higher

risk of C-alkylation and exhaustive etherification.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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